Cas no 5418-97-3 ((Z)-[4-(ethoxycarbonyl)phenyl](imino)methanaminium chloride)

• Product Name: (Z)-[4-(ethoxycarbonyl)phenyl](imino)methanaminium chloride
• CAS No: 5418-97-3
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 940014
• PubChem ID: 12710118
• Update Time: 2025-04-19

(Z)-[4-(ethoxycarbonyl)phenyl](imino)methanaminium chloride Chemical and Physical Properties

Names and Identifiers

• (Z)-[4-(ethoxycarbonyl)phenyl](imino)methanaminium chloride
• ethyl 4-carbamimidoylbenzoate,hydrochloride
• 4-allylox
• 4-carbamimidoyl-benzoic acid ethyl ester, hydrochloride
• 4-carbethoxy-benzamidin-hydrochlorid
• ACMC-20mvli
• Butanoic acid, 3-oxo-4-(2-propenyloxy)-, ethyl ester
• CTK0B9897
• ethyl 4-[amino(imino)methyl]benzoate hydrochloride
• ethyl 4-allyloxy-3-oxobutanoate
• ethyl 4-allyloxy-3-oxobutyrate
• ethyl 4-allyloxy-6,8-dimethoxynaphthalene-2-carboxylate
• Ethyl 4-allyloxyacetoacetate
• ethyl 4-amidinobenzoate hydrochloride
• NSC-10551
• 4-carbethoxybenzamidinium chloride
• 4-amidino-benzoic acid ethyl ester hydrochloride
• ethyl-4-amidinobenzoate hydrochloride
• AKOS024390484
• Ethyl 4-carbamimidoylbenzoate--hydrogen chloride (1/1)
• DTXSID50969138
• YQLMHXJICJZZFV-UHFFFAOYSA-N
• 5418-97-3
• DB-198245
• ethyl-4-carbamimidoylbenzoate hydrochloride
• NSC10551
• SCHEMBL5548938
• ethyl 4-carbamimidoylbenzoate hydrochloride

• Inchi： 1S/C10H12N2O2.ClH/c1-2-14-10(13)8-5-3-7(4-6-8)9(11)12;/h3-6H,2H2,1H3,(H3,11,12);1H
• InChI Key： YQLMHXJICJZZFV-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1C=CC(C(=N)N)=CC=1)=O

Computed Properties

• Exact Mass: 215.97273
• Monoisotopic Mass: 228.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2A^2

Experimental Properties

• Boiling Point: 310.8°C at 760 mmHg
• Flash Point: 141.7°C
• PSA: 70.9